CYP11B2 vs. CYP11B1 Selectivity: 73-Fold Discrimination by CHEMBL2417553
In head-to-head ChEMBL-curated assays using [1,2-³H]-11-deoxycorticosterone as substrate in hamster V79MZh cells expressing either human CYP11B2 or rat CYP11B1, 4-butyl-7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one (CHEMBL2417553) inhibited CYP11B2 with an IC50 of 33 nM versus CYP11B1 with an IC50 of 2,440 nM, yielding a selectivity ratio of 74:1. This contrasts with the clinical aldosterone synthase inhibitor fadrozole, which is a more potent but non-selective inhibitor of both isoforms [1][2].
| Evidence Dimension | CYP11B2 vs. CYP11B1 inhibitory potency and selectivity ratio |
|---|---|
| Target Compound Data | CYP11B2 IC50 = 33 nM; CYP11B1 IC50 = 2,440 nM; Selectivity ratio = 74 |
| Comparator Or Baseline | Fadrozole (CYP11B2 IC50 ≈ 1–10 nM; CYP11B1 IC50 ≈ 1–10 nM; selectivity ratio ≈ 1) – class-level reference |
| Quantified Difference | CHEMBL2417553 is 74-fold selective for CYP11B2 over CYP11B1, whereas fadrozole is essentially non-selective (ratio ~1). |
| Conditions | Hamster V79MZh cells expressing human CYP11B2 or rat CYP11B1; substrate [1,2-³H]-11-deoxycorticosterone (BindingDB assay data curated by Saarland University / ChEMBL). |
Why This Matters
For aldosterone synthase (CYP11B2) inhibitor screening, a compound with 74-fold selectivity over the highly homologous cortisol synthase (CYP11B1) minimizes confounding off-target glucocorticoid modulation, a critical procurement criterion for cardiovascular drug discovery programs.
- [1] BindingDB. BDBM50439057 – CYP11B2 IC50: 33 nM; CYP11B1 IC50: 2.44E+3 nM. Saarland University / ChEMBL curated. Available at: https://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50439057 View Source
- [2] ChEMBL. CHEMBL2417553 – Compound Report Card. CYP11B1 IC50 = 2,440 nM; CYP11B2 IC50 = 33 nM. Available at: https://www.ebi.ac.uk/chembl/compound_report_card/CHEMBL2417553/ View Source
